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  4. 2-Thioxo-2,3,5,6,7,8,9,10,11,12,13,14-dodecahydrocyclododeca[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
2-Thioxo-2,3,5,6,7,8,9,10,11,12,13,14-dodecahydrocyclododeca[4,5]thieno[2,3-d]pyrimidin-4(1H)-one 2-Thioxo-2,3,5,6,7,8,9,10,11,12,13,14-dodecahydrocyclododeca[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
Brand Name: Vulcanchem
CAS No.: 461436-89-5
VCID: VC0376590
InChI: InChI=1S/C16H22N2OS2/c19-14-13-11-9-7-5-3-1-2-4-6-8-10-12(11)21-15(13)18-16(20)17-14/h1-10H2,(H2,17,18,19,20)
SMILES: C1CCCCCC2=C(CCCC1)C3=C(S2)NC(=S)NC3=O
Molecular Formula: C16H22N2OS2
Molecular Weight: 322.5g/mol

2-Thioxo-2,3,5,6,7,8,9,10,11,12,13,14-dodecahydrocyclododeca[4,5]thieno[2,3-d]pyrimidin-4(1H)-one

CAS No.: 461436-89-5

Main Products

VCID: VC0376590

Molecular Formula: C16H22N2OS2

Molecular Weight: 322.5g/mol

2-Thioxo-2,3,5,6,7,8,9,10,11,12,13,14-dodecahydrocyclododeca[4,5]thieno[2,3-d]pyrimidin-4(1H)-one - 461436-89-5

CAS No. 461436-89-5
Product Name 2-Thioxo-2,3,5,6,7,8,9,10,11,12,13,14-dodecahydrocyclododeca[4,5]thieno[2,3-d]pyrimidin-4(1H)-one
Molecular Formula C16H22N2OS2
Molecular Weight 322.5g/mol
IUPAC Name 16-sulfanylidene-19-thia-15,17-diazatricyclo[10.7.0.013,18]nonadeca-1(12),13(18)-dien-14-one
Standard InChI InChI=1S/C16H22N2OS2/c19-14-13-11-9-7-5-3-1-2-4-6-8-10-12(11)21-15(13)18-16(20)17-14/h1-10H2,(H2,17,18,19,20)
Standard InChIKey CQRDCCOTSDQUNL-UHFFFAOYSA-N
Isomeric SMILES C1CCCCCC2=C(CCCC1)C3=C(N=C(N=C3S2)S)O
SMILES C1CCCCCC2=C(CCCC1)C3=C(S2)NC(=S)NC3=O
Canonical SMILES C1CCCCCC2=C(CCCC1)C3=C(S2)NC(=S)NC3=O
PubChem Compound 805064
Last Modified Nov 11 2021
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